N-[4-(2,2-dichlorocyclopropyl)phenyl]-2-iodobenzamide
Overview
Description
N-[4-(2,2-dichlorocyclopropyl)phenyl]-2-iodobenzamide, also known as ABX-1431, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications in various neurological disorders.
Scientific Research Applications
N-[4-(2,2-dichlorocyclopropyl)phenyl]-2-iodobenzamide has been shown to have potential therapeutic applications in various neurological disorders, including Parkinson's disease, Huntington's disease, and chronic pain. In preclinical studies, this compound has been shown to have neuroprotective effects and to improve motor function in animal models of Parkinson's disease and Huntington's disease. Additionally, this compound has been shown to reduce pain in animal models of chronic pain.
Mechanism of Action
N-[4-(2,2-dichlorocyclopropyl)phenyl]-2-iodobenzamide is a selective inhibitor of monoacylglycerol lipase (MAGL), an enzyme that degrades the endocannabinoid 2-arachidonoylglycerol (2-AG). By inhibiting MAGL, this compound increases the levels of 2-AG in the brain, which has been shown to have neuroprotective effects and to improve motor function in animal models of Parkinson's disease and Huntington's disease. Additionally, increased levels of 2-AG have been shown to reduce pain in animal models of chronic pain.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of 2-AG in the brain, which has been associated with neuroprotective effects and improved motor function in animal models of Parkinson's disease and Huntington's disease. Additionally, increased levels of 2-AG have been shown to reduce pain in animal models of chronic pain.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(2,2-dichlorocyclopropyl)phenyl]-2-iodobenzamide is its selectivity for MAGL, which allows for targeted modulation of the endocannabinoid system. Additionally, this compound has been shown to have good pharmacokinetic properties, including good brain penetration and a long half-life. However, one limitation of this compound is its potential for off-target effects, as MAGL is also involved in the metabolism of other lipids.
Future Directions
There are several potential future directions for research on N-[4-(2,2-dichlorocyclopropyl)phenyl]-2-iodobenzamide. One area of focus could be the development of more potent and selective MAGL inhibitors. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for therapeutic use. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.
properties
IUPAC Name |
N-[4-(2,2-dichlorocyclopropyl)phenyl]-2-iodobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2INO/c17-16(18)9-13(16)10-5-7-11(8-6-10)20-15(21)12-3-1-2-4-14(12)19/h1-8,13H,9H2,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUPGVBQUKAKMCM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1(Cl)Cl)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2INO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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